![molecular formula C11H9ClN6 B2524304 (E)-3-(2-chloro-6-methylanilino)-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile CAS No. 946387-02-6](/img/structure/B2524304.png)
(E)-3-(2-chloro-6-methylanilino)-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile
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Description
(E)-3-(2-chloro-6-methylanilino)-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile is a useful research compound. Its molecular formula is C11H9ClN6 and its molecular weight is 260.69. The purity is usually 95%.
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Scientific Research Applications
Molecular and Crystalline Structures Studies
Crystalline 3-(benzoxazol-2-ylthio)-3-phenyl-2-propenonitrile, a structurally similar compound, exhibits a substantially nonplanar Z-isomer. The crystal possesses a layered structure due to π–π stacking. 1H NMR data indicate a small presence of the E-isomer in samples dissolved in chloroform, showcasing the molecule's structural dynamics in different environments (Afonin et al., 2018).
Spectroscopy and Ab Initio Calculations
A comprehensive study of the isomers and conformers of six push–pull enamines, which share structural similarities with (E)-3-(2-chloro-6-methylanilino)-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile, utilized vibrational and NMR spectroscopy along with ab initio calculations. These methods provided insights into the molecular structure, revealing the existence of different isomers and conformers, influenced by the solvent's polarity and other factors (Pigošová et al., 2005).
Biological and Pharmacological Properties
Cancer Research and Potential Drug Development
Research on derivatives of 1,2,4-triazole, similar to the core structure of this compound, highlights their significance in cancer treatment. These compounds are noted for their antifungal, antidepressant, and particularly anticancer properties. Prominent drugs like anastrozole and letrozole exemplify the therapeutic potential of these molecular structures. The research aimed at synthesizing new derivatives and analyzing their physical and chemical properties, setting the stage for further biological activity studies (Rud et al., 2016).
Antimicrobial and Anticonvulsant Activities
Compounds structurally related to this compound have been evaluated for their antimicrobial properties against bacteria and fungi and displayed notable antimicrobial activity. Additionally, certain compounds demonstrated significant anticonvulsant activity, underlining the potential of these molecular structures in developing therapeutic agents (Rajasekaran et al., 2006).
Properties
IUPAC Name |
3-(2-chloro-6-methylanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile |
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InChI |
InChI=1S/C11H9ClN6/c1-7-3-2-4-9(12)10(7)14-6-8(5-13)11-15-17-18-16-11/h2-4,6,14H,1H3,(H,15,16,17,18) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUPNXAOKBSBCDB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)Cl)NC=C(C#N)C2=NNN=N2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN6 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.68 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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